Cas no 91969-56-1 (1H-Inden-5-ol,2,3-dihydro-4,6-dimethyl-)

• Product Name: 1H-Inden-5-ol,2,3-dihydro-4,6-dimethyl-
• CAS No: 91969-56-1
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 811727
• PubChem ID: 3045302
• Update Time: 2025-04-19

1H-Inden-5-ol,2,3-dihydro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-ol,2,3-dihydro-4,6-dimethyl-
• 4,6-dimethyl-2,3-dihydro-1H-inden-5-ol
• 4,6-dimethylindan-5-ol
• EINECS 295-248-1
• NS00039419
• 91969-56-1
• DTXSID80238804
• SCHEMBL8922080

• Inchi： 1S/C11H14O/c1-7-6-9-4-3-5-10(9)8(2)11(7)12/h6,12H,3-5H2,1-2H3
• InChI Key： XWKMVRQWLRRRBO-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC2CCCC=2C=1C

Computed Properties

• Exact Mass: 162.104465
• Monoisotopic Mass: 162.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.085
• Boiling Point: 280.5°Cat760mmHg
• Flash Point: 126.1°C
• Refractive Index: 1.582